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Compound of Interest

Compound Name: 1,7-Diaminophenazine

Cat. No.: B1618628

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two primary synthetic routes for the production of
1,7-diaminophenazine, a key intermediate in the synthesis of various biologically active
compounds. The routes are evaluated based on yield, reaction conditions, and the nature of
the starting materials. Detailed experimental protocols and visual representations of the
synthetic pathways are provided to aid in the selection of the most suitable method for specific
research and development needs.

Route 1: Wohl-Aue Reaction Followed by Reduction

This classical approach involves the construction of the phenazine core through a Wohl-Aue
reaction, followed by the reduction of the resulting dinitro compound to the desired diamine.

Overview of the Pathway

The synthesis begins with the condensation of a substituted aniline with a substituted
nitrobenzene to form a dinitrophenazine. This intermediate is then reduced to yield 1,7-
diaminophenazine.
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[https://www.benchchem.com/product/b1618628#comparison-of-synthetic-routes-for-1-7-

diaminophenazine-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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